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Compound of Interest

Compound Name: Butane-1,4-disulfonic acid

Cat. No.: B1266143 Get Quote

An In-depth Technical Guide to Butane-1,4-
disulfonic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Butane-1,4-disulfonic acid, tailored for researchers, scientists, and professionals

in drug development. This document consolidates available data on its characteristics,

synthesis, and analytical methods, presenting them in a structured and accessible format.

Chemical Identity and Physical Properties
Butane-1,4-disulfonic acid is a symmetrical sulfonic acid with the chemical formula

C₄H₁₀O₆S₂.[1] It is a corrosive and irritant compound, necessitating careful handling in a

laboratory setting.[2] The key physical and chemical properties are summarized in the table

below for easy reference.
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Property Value Reference

Molecular Formula C₄H₁₀O₆S₂ [1]

Molecular Weight 218.3 g/mol [1]

CAS Number 27665-39-0 [1]

Appearance White to off-white solid [3]

Melting Point 84 °C [3]

Boiling Point Not available

Density 1.7±0.1 g/cm³

pKa (predicted) 1.41±0.50

Solubility
Soluble in water. Slightly

soluble in Methanol.
[4]

Synthesis of Butane-1,4-disulfonic Acid
The primary synthetic route to Butane-1,4-disulfonic acid involves the nucleophilic

substitution of a 1,4-dihalogenated butane with a sulfonating agent, typically sodium sulfite

(Na₂SO₃).[2] This reaction proceeds in two main stages: first, the formation of the disodium salt

of Butane-1,4-disulfonic acid, followed by acidification to yield the final product.[2]

Experimental Protocol: Synthesis from 1,4-
Dibromobutane
This protocol describes a common laboratory-scale synthesis of Butane-1,4-disulfonic acid.

Materials:

1,4-dibromobutane

Sodium sulfite (anhydrous)

Deionized water

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Butanedisulfonate
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Butanedisulfonate
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Butanedisulfonate
https://www.ccount-chem.com/products/sulfonic-acid-series/butane-1-4-disulfonic-acid-cas-697-53-2.html
https://www.ccount-chem.com/products/sulfonic-acid-series/butane-1-4-disulfonic-acid-cas-697-53-2.html
https://www.vulcanchem.com/product/vc20863434
https://www.benchchem.com/product/b1266143?utm_src=pdf-body
https://www.benchchem.com/product/b1266143?utm_src=pdf-body
https://www.benchchem.com/product/b1266143
https://www.benchchem.com/product/b1266143?utm_src=pdf-body
https://www.benchchem.com/product/b1266143
https://www.benchchem.com/product/b1266143?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethanol

Hydrochloric acid (concentrated)

Procedure:

Formation of the Disodium Salt:

In a round-bottom flask equipped with a reflux condenser, combine 1,4-dibromobutane

and sodium sulfite in a 1:2 molar ratio in deionized water.[2]

Heat the reaction mixture to reflux at a temperature of 110-120°C with continuous stirring

for approximately 10 hours. A 95% yield has been reported under these conditions.[2]

Alternatively, using 1,4-dichlorobutane as the starting material requires a longer reflux

period of 20 hours at the same temperature to achieve an 83% yield.[2]

After the reaction is complete, cool the mixture to room temperature.

Add ethanol to the cooled mixture to precipitate the disodium 1,4-butanedisulfonate.[5]

Collect the white solid precipitate by vacuum filtration and wash with a small amount of

ethanol.[5]

Dry the collected solid in a vacuum oven.[5]

Acidification to Butane-1,4-disulfonic Acid:

Suspend the dried disodium salt in a suitable organic solvent such as ethanol.

Slowly add a strong acid, such as hydrochloric acid, to the suspension with stirring until

the solution becomes acidic.

The sodium chloride byproduct will precipitate out of the solution.

Filter the mixture to remove the sodium chloride.
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Evaporate the solvent from the filtrate under reduced pressure to obtain Butane-1,4-
disulfonic acid as a solid.

Below is a Graphviz diagram illustrating the general workflow for the synthesis of Butane-1,4-
disulfonic acid.

Synthesis Workflow
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Synthesis of Butane-1,4-disulfonic acid.

Chemical Reactivity
The chemical behavior of Butane-1,4-disulfonic acid is primarily governed by the two strongly

acidic sulfonate groups and the alkane backbone.[2]

Acidity: The sulfonic acid groups are highly acidic, readily donating their protons in aqueous

solutions.

Salt Formation: As a strong acid, it reacts with bases to form the corresponding sulfonate

salts. The disodium salt is a common and stable form of this compound.[2]

Esterification: Butane-1,4-disulfonic acid can undergo esterification with alcohols to form

sulfonate esters.[2]

Reduction: The sulfonic acid groups can be reduced to the corresponding thiols under

appropriate reducing conditions.[2]

Oxidation: The alkane chain is susceptible to oxidation under harsh conditions with strong

oxidizing agents.[2]

Analytical Methods
High-Performance Liquid Chromatography (HPLC) is a suitable method for the analysis of

Butane-1,4-disulfonic acid.[6]

HPLC Protocol Example
Column: A reverse-phase column such as Newcrom R1 can be used.[6]

Mobile Phase: A mixture of acetonitrile (MeCN) and water, with phosphoric acid as a

modifier. For Mass Spectrometry (MS) compatible applications, formic acid should be used in

place of phosphoric acid.[6]

Detection: UV detection is typically employed.
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This method can be scaled for preparative separation to isolate impurities and is also suitable

for pharmacokinetic studies.[6]

The following diagram outlines a general workflow for the HPLC analysis of Butane-1,4-
disulfonic acid.

HPLC Analysis Workflow
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HPLC analysis of Butane-1,4-disulfonic acid.

Spectral Data
While detailed spectral data for the free acid is not readily available in the public domain,

information for its disodium salt (CAS 36589-61-4) provides some insight.

¹H NMR (in D₂O): The proton NMR spectrum of the disodium salt shows two signals

corresponding to the two sets of methylene protons. The protons alpha to the sulfonate

groups are expected to be shifted downfield compared to the beta protons.[7]

¹³C NMR (in D₂O): The carbon-13 NMR spectrum of the disodium salt displays two peaks,

consistent with the two chemically distinct carbon environments in the butane chain.[7]

IR (KBr disc): The infrared spectrum of the disodium salt exhibits strong absorption bands

characteristic of the sulfonate group (S=O stretching).[7]

Biological Activity and Signaling Pathways
Currently, there is no direct evidence in the scientific literature detailing the involvement of

Butane-1,4-disulfonic acid in specific signaling pathways. However, its disodium salt has

been noted as an important intermediate in the synthesis of the drug Ademetionine (S-

adenosyl-L-methionine), which is used in the treatment of liver diseases.[8] This suggests an

indirect role in pharmaceutical development. Further research is required to elucidate any direct

biological activity or interaction with cellular signaling cascades.

Safety and Handling
Butane-1,4-disulfonic acid is classified as a corrosive and irritant substance.[2] Appropriate

personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn

when handling this compound. It should be used in a well-ventilated area, such as a fume

hood.

Conclusion
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This technical guide has summarized the key physical and chemical properties, synthesis, and

analytical methods for Butane-1,4-disulfonic acid. While some quantitative data and detailed

experimental protocols are available, further research is needed to fully characterize this

compound, particularly regarding its boiling point, experimental pKa values, and potential

biological activities. The information provided herein serves as a valuable resource for

scientists and researchers working with this compound in various applications, including drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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